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Introduction
Galectin-1, a β-galactoside-binding lectin, is a key regulator of diverse physiological and

pathological processes, including immune responses, inflammation, and cancer progression.

Its overexpression in various tumor types is often correlated with poor prognosis, making it an

attractive therapeutic target. GB1490 is a potent and orally bioavailable small molecule inhibitor

of galectin-1.[1][2][3] This document provides detailed application notes and protocols for

utilizing GB1490 as a tool to investigate galectin-1 signaling pathways in cancer research and

drug development.

Application Notes
GB1490 is a valuable research tool for elucidating the roles of galectin-1 in various cellular

processes. It binds to the carbohydrate recognition domain (CRD) of galectin-1, thereby

preventing its interaction with cell surface glycoconjugates and disrupting downstream

signaling events.[2]

Key Applications:

Studying Galectin-1's Role in Apoptosis: Galectin-1 is known to induce apoptosis in activated

T cells and certain cancer cell lines. GB1490 can be used to reverse this effect and study the

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15610044?utm_src=pdf-interest
https://www.benchchem.com/product/b15610044?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18288482/
https://pubmed.ncbi.nlm.nih.gov/38804039/
https://pubmed.ncbi.nlm.nih.gov/7477000/
https://www.benchchem.com/product/b15610044?utm_src=pdf-body
https://www.benchchem.com/product/b15610044?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38804039/
https://www.benchchem.com/product/b15610044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


underlying mechanisms. A key experimental model is the use of Jurkat T-cells, where

galectin-1 induces apoptosis, an effect that can be mitigated by GB1490.[2]

Investigating Cancer Cell Proliferation and Metastasis: Galectin-1 promotes tumor growth

and metastasis by influencing cell adhesion, migration, and invasion. GB1490 can be

employed to inhibit these processes and dissect the specific signaling pathways involved.

Elucidating Galectin-1-Mediated Signaling Pathways: Galectin-1 has been shown to

modulate several critical signaling pathways implicated in cancer. GB1490 serves as a

specific inhibitor to probe the involvement of galectin-1 in these pathways:

FAK/PI3K/AKT/mTOR Pathway: This pathway is crucial for cell survival, proliferation, and

growth. Galectin-1 can activate this pathway, and GB1490 can be used to investigate the

consequences of its inhibition.[4][5][6]

H-Ras/Raf/ERK Pathway: This pathway is a central regulator of cell proliferation and

differentiation. Galectin-1 can modulate H-Ras localization and signaling, a process that

can be studied using GB1490.

Hedgehog Signaling Pathway: Aberrant activation of the Hedgehog pathway is implicated

in several cancers. Galectin-1 can activate this pathway in a non-canonical manner, and

GB1490 can be used to explore this interaction.[7]

Data Presentation
The following table summarizes the known quantitative data for GB1490 and a related, more

potent inhibitor, GB1908, for comparative purposes.
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Compound Target
Binding
Affinity (Kd)

In Vitro
Activity
(Jurkat Cells)

Oral
Bioavailability
(F%)

GB1490 Galectin-1 0.4 µM[1][3]

Reverses Gal-1

induced

apoptosis at low

µM

concentrations[2]

>99% (in mice)

[2]

Galectin-3 2.7 µM[1][3]

GB1908 Galectin-1 0.057 µM[2]

IC50 = 850 nM

for inhibition of

Gal-1 induced

apoptosis[2]

Not explicitly

stated, but orally

available[2]

Galectin-3 6.0 µM[2]

Experimental Protocols
Protocol 1: Inhibition of Galectin-1-Induced Apoptosis in
Jurkat Cells
This protocol details the procedure to assess the ability of GB1490 to inhibit galectin-1-induced

apoptosis in Jurkat T-cells.

Materials:

Jurkat cells (E6-1 clone)

RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-

Streptomycin

Recombinant Human Galectin-1

GB1490

Annexin V-FITC Apoptosis Detection Kit
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Propidium Iodide (PI)

Phosphate Buffered Saline (PBS)

Flow Cytometer

Procedure:

Cell Culture: Culture Jurkat cells in RPMI-1640 complete medium at 37°C in a humidified

atmosphere with 5% CO2.

Treatment:

Seed Jurkat cells at a density of 1 x 10^6 cells/mL in a 24-well plate.

Pre-incubate the cells with varying concentrations of GB1490 (e.g., 0.1, 1, 10 µM) for 1

hour. A vehicle control (e.g., DMSO) should be included.

Induce apoptosis by adding recombinant human galectin-1 to a final concentration of 20

µg/mL.

Incubate the cells for 4 hours at 37°C.

Apoptosis Assay (Annexin V/PI Staining):

Harvest the cells by centrifugation at 300 x g for 5 minutes.

Wash the cells twice with cold PBS.

Resuspend the cell pellet in 1X Binding Buffer provided in the apoptosis detection kit.

Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's

instructions.

Incubate the cells for 15 minutes at room temperature in the dark.

Analyze the cells by flow cytometry within 1 hour.

Data Analysis:
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Quantify the percentage of apoptotic cells (Annexin V-positive, PI-negative) and late

apoptotic/necrotic cells (Annexin V-positive, PI-positive).

Compare the percentage of apoptotic cells in the galectin-1 treated group with those pre-

treated with GB1490.
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Caption: Galectin-1 signaling and its inhibition by GB1490.

Experimental Workflow for Studying GB1490's Effect on
Apoptosis
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Caption: Workflow for assessing GB1490's anti-apoptotic effect.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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